Ethyl (4S)-2-methyl-1,3-thiazolidine-4-carboxylate

• IUPAC Name: ethyl (4S)-2-methyl-1,3-thiazolidine-4-carboxylate
• InChI: InChI=1S/C7H13NO2S/c1-3-10-7(9)6-4-11-5(2)8-6/h5-6,8H,3-4H2,1-2H3/t5?,6-/m1/s1
• InChI Key: QJUCAYHPLVZBJP-PRJDIBJQSA-N
• Canonical SMILES: CCOC(=O)C1CSC(N1)C
• Isomeric SMILES: CCOC(=O)[C@H]1CSC(N1)C
• Molecular Formula: C7H13NO2S
• Molecular Weight: 175.25 g/mol

Description

Ethyl (4S)-2-methyl-1,3-thiazolidine-4-carboxylate is a thiazolidine derivative. Thiazolidines are a class of organic compounds that contain a ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Molecular Structure Analysis

The molecular structure of a compound like this would be determined by the arrangement of its atoms and the bonds between them. It would likely have a five-membered ring containing the sulfur and nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Thiazolidines can undergo a variety of reactions, including hydrolysis, oxidation, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its intended use.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds might be flammable, toxic, or corrosive.

Future Directions

The future directions for research on a compound like this could include exploring its potential uses in various fields, such as medicine or materials science.